Cas no 2408962-08-1 (7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine)

7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine is a heterocyclic compound featuring a fused pyrrolopyridine core with a chlorine substituent at the 7-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its rigid bicyclic framework and electron-rich nitrogen atoms enhance binding affinity in medicinal chemistry applications, making it valuable for designing kinase inhibitors and CNS-targeting compounds. The chlorine moiety offers a reactive handle for further functionalization, enabling precise modifications. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. Its utility in scaffold diversification underscores its importance in drug discovery and fine chemical research.

7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine structure

2408962-08-1 structure

Product Name:7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

CAS No:2408962-08-1

MF:C₇H₇ClN₂

MW:154.596880197525

CID:6235706

PubChem ID:89043765

Update Time:2025-05-22

7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

- SCHEMBL13254389
- 7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine
- 7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine
- 2408962-08-1
- EN300-7425635
- Inchi： 1S/C7H7ClN2/c8-5-1-3-9-6-2-4-10-7(5)6/h1,3,10H,2,4H2
- InChI Key： VJOSZJWONGAIOR-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C2C=1NCC2

Computed Properties

Exact Mass: 154.0297759g/mol
Monoisotopic Mass: 154.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 24.9Å²

7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7425635-0.05g	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95.0%	0.05g	$315.0	2025-03-11
Enamine	EN300-7425635-0.1g	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95.0%	0.1g	$470.0	2025-03-11
Enamine	EN300-7425635-0.25g	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95.0%	0.25g	$672.0	2025-03-11
Enamine	EN300-7425635-0.5g	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95.0%	0.5g	$1058.0	2025-03-11
Enamine	EN300-7425635-1.0g	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95.0%	1.0g	$1357.0	2025-03-11
Enamine	EN300-7425635-2.5g	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95.0%	2.5g	$2660.0	2025-03-11
Enamine	EN300-7425635-5.0g	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95.0%	5.0g	$3935.0	2025-03-11
Enamine	EN300-7425635-10.0g	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95.0%	10.0g	$5837.0	2025-03-11
1PlusChem	1P020MWX-50mg	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95%	50mg	$452.00	2024-05-22
1PlusChem	1P020MWX-100mg	7-chloro-1H,2H,3H-pyrrolo[3,2-b]pyridine	2408962-08-1	95%	100mg	$643.00	2024-05-22

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Additional information on 7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine: A Comprehensive Overview

7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (CAS No. 2408962-08-1) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and structural versatility. The presence of the chlorine substituent at the 7-position further enhances its reactivity and potential applications in various chemical industries.

The synthesis of 7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine involves a series of well-established organic reactions, including cyclization and halogenation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to achieve higher yields and better control over the stereochemistry of the product.

One of the most promising applications of 7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine lies in its use as an intermediate in pharmaceutical chemistry. Its unique structure makes it an ideal candidate for the development of bioactive molecules with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them valuable leads for drug discovery.

In addition to its role in drug development, 7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of novel materials for electronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) due to its favorable electronic properties.

The structural characterization of 7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry. These studies have provided valuable insights into its molecular geometry and bonding characteristics. Furthermore, computational chemistry methods have been employed to predict its electronic behavior and reactivity under different conditions.

From an environmental perspective, the degradation pathways of 7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine have been investigated to assess its potential impact on ecosystems. Studies indicate that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation.

In conclusion, 7-Chloro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (CAS No. 2408962-08-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers in organic chemistry and materials science. As ongoing research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.